![molecular formula C21H29N5O2 B2402674 2-cyclohexyl-N-(3-cyclopropyl-1-(4-isopropyl-6-oxo-1,6-dihydropyrimidin-2-yl)-1H-pyrazol-5-yl)acetamide CAS No. 1207018-43-6](/img/structure/B2402674.png)
2-cyclohexyl-N-(3-cyclopropyl-1-(4-isopropyl-6-oxo-1,6-dihydropyrimidin-2-yl)-1H-pyrazol-5-yl)acetamide
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Description
2-cyclohexyl-N-(3-cyclopropyl-1-(4-isopropyl-6-oxo-1,6-dihydropyrimidin-2-yl)-1H-pyrazol-5-yl)acetamide is a useful research compound. Its molecular formula is C21H29N5O2 and its molecular weight is 383.496. The purity is usually 95%.
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Scientific Research Applications
Synthesis and Chemical Properties
Synthesis of Novel Compounds
Research into compounds with a similar complex structure often involves the synthesis of novel heterocyclic compounds. For instance, the synthesis of derivatives incorporating pyrimidine and pyrazole moieties via cyclocondensation and 1,3-dipolar cycloaddition reactions indicates the chemical versatility and potential applications of such compounds in creating new materials with specific properties (Rahmouni et al., 2014).
Chemical Reactions and Transformations
The chemical reactivity of compounds with similar structures, such as undergoing various cycloaddition, condensation, and cyclocondensation reactions, underlines their utility in synthesizing a broad range of heterocyclic compounds, which could be pivotal in discovering new drugs, materials, or chemical probes (Soleiman et al., 2005).
Biological Activities
Antimicrobial Activity
Compounds with structural motifs similar to the queried compound have been explored for their antimicrobial activities. The synthesis and evaluation of new heterocycles for antimicrobial properties underscore the potential of such compounds in contributing to the development of new antimicrobial agents, which is critical in the fight against resistant bacterial strains (Bondock et al., 2008).
Properties
IUPAC Name |
2-cyclohexyl-N-[5-cyclopropyl-2-(6-oxo-4-propan-2-yl-1H-pyrimidin-2-yl)pyrazol-3-yl]acetamide |
Source
|
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C21H29N5O2/c1-13(2)16-12-20(28)24-21(22-16)26-18(11-17(25-26)15-8-9-15)23-19(27)10-14-6-4-3-5-7-14/h11-15H,3-10H2,1-2H3,(H,23,27)(H,22,24,28) |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
KTSSJQJCJXOYCT-UHFFFAOYSA-N |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C)C1=CC(=O)NC(=N1)N2C(=CC(=N2)C3CC3)NC(=O)CC4CCCCC4 |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C21H29N5O2 |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
383.5 g/mol |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.